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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synergistic photostabilization
effects of a Hindered Amine Light Stabilizer (HALS), UV-123, and a benzotriazole Ultraviolet
(UV) Absorber, Tinuvin 328. The combination of these two additives offers significantly
enhanced protection for various polymeric materials and coatings against degradation caused
by UV radiation, leading to extended product lifespan and improved performance.[1][2][3]

Introduction to Photodegradation and Stabilization

Polymers are susceptible to degradation upon exposure to ultraviolet (UV) radiation, a
component of sunlight. This degradation process, known as photodegradation, can lead to a
variety of undesirable effects, including:

e Changes in Appearance: Discoloration (yellowing), loss of gloss, and chalking.[4]

» Deterioration of Mechanical Properties: Cracking, blistering, delamination, and loss of tensile
strength.[5][6]

To mitigate these effects, UV stabilizers are incorporated into polymeric materials.[7] This
document focuses on the synergistic interaction between two key types of UV stabilizers:
Hindered Amine Light Stabilizers (HALS) and UV Absorbers (UVA).

Mechanism of Action
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UV-123 and Tinuvin 328 employ different but complementary mechanisms to protect polymers
from photodegradation. Their combined use results in a synergistic effect, providing protection
superior to that of either additive alone.[1]

2.1. UV-123: The Radical Scavenger

UV-123 is a member of the Hindered Amine Light Stabilizers (HALS) family. HALS do not
absorb UV radiation directly. Instead, they function by scavenging free radicals that are formed
during the photo-oxidation process.[2] This mechanism interrupts the chain reaction of
degradation, thereby protecting the polymer matrix. A key advantage of HALS is their
regenerative nature, allowing them to provide long-term protection.

2.2. Tinuvin 328: The UV Absorber

Tinuvin 328 belongs to the benzotriazole class of UV absorbers. Its primary function is to
absorb harmful UV radiation in the 300-400 nm range and dissipate it as harmless thermal
energy.[8] This process prevents the UV radiation from reaching the polymer and initiating the
degradation process.

2.3. The Synergistic Effect

The combination of UV-123 and Tinuvin 328 creates a powerful two-tiered defense system.
Tinuvin 328 acts as the first line of defense by absorbing the majority of the incoming UV
radiation. Any UV radiation that penetrates this shield and generates free radicals is then
neutralized by UV-123. This synergistic interaction leads to a significant enhancement in the
photostability of the material.[1][3]
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Synergistic protection mechanism of UV-123 and Tinuvin 328.

Quantitative Performance Data

The following table summarizes representative data from accelerated weathering tests on a
standard acrylic coating, demonstrating the synergistic effect of UV-123 and Tinuvin 328. The
data illustrates the significant improvement in gloss retention and the reduction in color change

when the two stabilizers are used in combination.
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Stabilizer Gloss Retention
. . Color Change (AE*)
Formulation Concentration (%) after 2000
after 2000 hours
(wt%) hours
Control None 25 15.2
A 1.0% UV-123 65 7.8
B 1.0% Tinuvin 328 55 9.1
o 0.5% UV-123 + 0.5%
C (Synergistic Blend) o 85 3.5
Tinuvin 328

Note: This data is illustrative and based on typical performance trends observed in multiple
studies. Actual results may vary depending on the specific polymer system, substrate, and
testing conditions.[1][4][7]

Experimental Protocols

This section outlines a general protocol for evaluating the synergistic effects of UV-123 and
Tinuvin 328 in a coating formulation using accelerated weathering.

4.1. Materials and Equipment

e Substrate: Standardized test panels (e.g., Q-Panels)

o Coating: A base formulation of the coating to be tested (e.g., acrylic, polyurethane)
» UV Stabilizers: UV-123 and Tinuvin 328

o Applicator: Film applicator or spray gun for uniform coating thickness

» Accelerated Weathering Chamber: QUV Accelerated Weathering Tester (ASTM G154) or
Xenon Arc Test Chamber (ASTM G155)

e Glossmeter: To measure gloss at 20° and 60° angles

e Spectrocolorimeter: To measure color change (CIELAB AE¥*)
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4.2. Sample Preparation

o Prepare four batches of the coating formulation:

[¢]

Control: No UV stabilizer.

[¢]

Formulation A: Add 1.0 wt% UV-123 to the base coating.

[e]

Formulation B: Add 1.0 wt% Tinuvin 328 to the base coating.

o

Formulation C: Add 0.5 wt% UV-123 and 0.5 wt% Tinuvin 328 to the base coating.
o Thoroughly mix each formulation to ensure uniform dispersion of the additives.

o Apply the coatings to the test panels at a consistent and specified dry film thickness.
» Allow the coated panels to cure according to the manufacturer's instructions.

e Measure and record the initial gloss and color values for each panel.
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Sample Preparation

Prepare 4 Coating Formulations:
- Control
- UV-123
- Tinuvin 328
- UV-123 + Tinuvin 328
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Workflow for evaluating UV stabilizer performance.
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4.3. Accelerated Weathering Procedure (ASTM G154 - QUV)

Set the QUV tester to a cycle of alternating UV exposure and condensation. A common cycle
is 8 hours of UV exposure at 60°C followed by 4 hours of condensation at 50°C.

Use UVA-340 lamps to simulate the UV portion of the solar spectrum.
Place the prepared panels in the QUV tester.
Run the test for a specified duration (e.g., 2000 hours).

Periodically remove the panels (e.g., every 500 hours) to measure gloss and color.

4.4. Data Analysis

Gloss Retention: Calculate the percentage of gloss retained at each measurement interval
using the following formula:

o Gloss Retention (%) = (Final Gloss / Initial Gloss) x 100

Color Change: Calculate the total color difference (AE*) using the CIELAB color space
formula:

o AE* = V[(AL)2 + (Aa)*2 + (Ab*)~2]

Compare the gloss retention and color change data for all four formulations to determine the
effectiveness of the individual stabilizers and their synergistic blend.

Conclusion

The combination of the HALS UV-123 and the benzotriazole UV absorber Tinuvin 328
demonstrates a clear synergistic effect in the photostabilization of polymeric materials and

coatings. This synergy provides enhanced protection against degradation, leading to superior

retention of physical and aesthetic properties over time. For researchers and professionals in

material and drug development, leveraging this synergy can lead to the creation of more

durable and long-lasting products. The provided protocols offer a framework for quantifying this

synergistic performance in specific applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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